(3-methyl-6,7-dihydro-5H-spiro[benzofuran-4,2'-[1,3]dithiolan]-2-yl)(morpholino)methanone

• IUPAC Name: (3'-methylspiro[1,3-dithiolane-2,4'-6,7-dihydro-5H-1-benzofuran]-2'-yl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C16H21NO3S2/c1-11-13-12(3-2-4-16(13)21-9-10-22-16)20-14(11)15(18)17-5-7-19-8-6-17/h2-10H2,1H3
• InChI Key: HETPSBGMXBUEHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C3(CCC2)SCCS3)C(=O)N4CCOCC4
• Molecular Formula: C16H21NO3S2
• Molecular Weight: 339.5 g/mol
• CAS No.: 881437-23-6

Description

The compound (3-methyl-6,7-dihydro-5H-spiro[benzofuran-4,2'-[1,3]dithiolan]-2-yl)(morpholino)methanone has a molecular formula of C16H21NO3S2 with an average mass of 339.473 Da and a monoisotopic mass of 339.096283 Da.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a spiro configuration (a single atom is a member of two rings of different sizes), a benzofuran moiety (a fused ring system consisting of a benzene ring and a furan ring), and a dithiolan moiety (a five-membered ring containing two sulfur atoms). The morpholino group is attached to the methanone functional group.

Scientific Research Applications

Organocatalytic Synthesis of Spiro[pyrrolidin-3,3'-oxindoles]

An enantioselective organocatalytic approach has been developed for the synthesis of spiro[pyrrolidin-3,3'-oxindole] derivatives, showcasing high enantiopurity and structural diversity. These compounds are important due to their biological activities, suggesting their potential in medicinal chemistry and diversity-oriented synthesis. Theoretical calculations highlighted the role of hydrogen bonding and pi-pi stacking interactions in achieving high enantio- and regioselectivity (Chen et al., 2009).

Directed Synthesis of Spiro-fused Photochromes

Research on the directed synthesis of spiro-fused diarylethenes via the reaction of tetracyanoethylated 1,2-diarylethanones with morpholine has been conducted. The resulting compounds exhibited photochromic properties, indicating their potential for applications in materials science, especially in creating responsive materials (Belikov et al., 2015).

Structural Exploration of Novel Bioactive Heterocycle

A novel compound, (4-(6-fluorobenzo[d]isoxazol-3-yl) piperidin-1-yl)(morpholino)methanone, was synthesized and characterized for its antiproliferative activity. The study focused on its structural characterization using various spectroscopic methods and X-ray diffraction, providing insights into its potential bioactivity and the importance of inter and intra-molecular hydrogen bonds for molecular stability (Prasad et al., 2018).